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Compound of Interest

Compound Name: 4-Chlorocinnamaldehyde

Cat. No.: B151971 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals like 4-Chlorocinnamaldehyde are paramount for a secure and

compliant laboratory environment. This guide provides immediate, procedural, and step-by-step

instructions for the operational use and disposal of 4-Chlorocinnamaldehyde, ensuring the

safety of personnel and the integrity of research.

Hazard Summary
4-Chlorocinnamaldehyde is a solid that can cause skin and serious eye irritation, and may

lead to an allergic skin reaction.[1][2][3] Inhalation may also cause respiratory irritation.[4] Due

to its chemical structure as a halogenated aromatic aldehyde, it requires specific personal

protective equipment (PPE) and handling protocols.

Quantitative Data Summary
No specific occupational exposure limits (OELs) have been established for 4-
Chlorocinnamaldehyde.[5][6] Therefore, it is crucial to handle it with a high degree of caution.

The following table includes physical and chemical properties of the closely related compound,

cinnamaldehyde, to provide a frame of reference. This data should be used as an estimation,

and stringent safety measures should always be followed.
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Property
Value (for Cinnamaldehyde
as a proxy)

Source

Molecular Formula
C₉H₇ClO (4-

Chlorocinnamaldehyde)
[2][7]

Molecular Weight
166.60 g/mol (4-

Chlorocinnamaldehyde)
[2][7]

Appearance Solid [7]

Melting Point 57-63 °C [7]

Vapor Pressure 0.026 mmHg @ 25°C [1]

Flash Point 71°C (159.8°F) [1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-Chlorocinnamaldehyde is essential to minimize

exposure and ensure safety.

Engineering Controls
Ventilation: Always handle 4-Chlorocinnamaldehyde in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation of dust or

vapors.[3]

Confined Spaces: Do not enter confined spaces where this chemical may be present until

the atmosphere has been checked and deemed safe.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Chlorocinnamaldehyde:

Eye and Face Protection: Wear chemical safety goggles that conform to EN166 or NIOSH

standards.[8] A face shield should be used in situations with a higher risk of splashing.
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Skin Protection:

Gloves: Chemical-resistant gloves are required.[3] Due to the aromatic and chlorinated

nature of the compound, the following glove materials are recommended:

PVA (Polyvinyl Alcohol): Offers very high resistance to aromatic and chlorinated

solvents. Note that PVA is water-soluble and should not be used in aqueous

environments.[1][9]

Butyl Rubber: Provides good protection against aldehydes and ketones.[10][11]

Nitrile Rubber: While offering broad chemical resistance, breakthrough times can be

less than one hour for some chlorinated aromatic compounds.[12] It is suitable for

splash protection but not for prolonged immersion.

Neoprene: Offers good general chemical and wear resistance.[10][11]

Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger

quantities or tasks with a high risk of exposure, a chemical-resistant suit is recommended.

[3] Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[1][3]

Respiratory Protection:

If handling the solid form and dust generation is possible, a P95 (US) or P1 (EU) particle

respirator is recommended for nuisance exposures.[4]

For higher-level protection or when vapors may be present, an air-purifying respirator with

organic vapor (OV) cartridges is necessary.[4] Combination cartridges such as OV/AG/P99

(US) or ABEK-P2 (EU) offer broader protection.[4]

Handling and Storage
Avoid all personal contact, including inhalation of dust and vapors.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]
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Keep containers tightly sealed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials and foodstuffs.[3]

Protect containers from physical damage and inspect regularly for leaks.[3]

Spill and Emergency Procedures
Immediate and appropriate action is necessary in the event of a spill to mitigate risks.

Small-Scale Spill Cleanup
Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Don PPE: Wear the appropriate PPE as outlined above, including respiratory protection.

Containment: Use dry, inert materials such as sand, vermiculite, or diatomaceous earth to

contain the spill.[3]

Cleanup:

Carefully sweep or shovel the absorbed material into a clean, dry, sealable, and

appropriately labeled container for disposal.[3]

Use cleanup procedures that avoid generating dust.[3]

Decontamination: Wash the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the container with the spilled material as hazardous waste

according to the disposal plan.

Large-Scale Spill
In the event of a large spill, evacuate the area immediately and contact your institution's

emergency response team.

First Aid Measures
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician if

irritation or a rash occurs.[1][2][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][2][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4]

Disposal Plan: Step-by-Step Guidance
Proper disposal of 4-Chlorocinnamaldehyde and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Halogenated Organic Waste: 4-Chlorocinnamaldehyde is a halogenated organic

compound. All waste containing this chemical, including contaminated solids (e.g., absorbent

materials, gloves, paper towels) and solutions, must be collected in a designated hazardous

waste container for halogenated organic waste.[13]

Container Requirements:

Use a container that is in good condition, compatible with the waste, and has a tightly

sealing lid.[2]

Do not fill the container beyond 90% of its capacity.

Keep the container closed at all times except when adding waste.[2]

Waste Labeling
Clearly label the waste container with the words "Hazardous Waste".
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Identify the contents, including "4-Chlorocinnamaldehyde" and any other components of

the waste mixture. Do not use abbreviations or chemical formulas.[2]

Indicate the approximate percentages or volumes of each component.[13]

Storage of Waste
Store the hazardous waste container in a designated satellite accumulation area that is in a

well-ventilated location, such as a fume hood or a ventilated cabinet.[14]

Ensure secondary containment is in place to capture any potential leaks.[14]

Final Disposal
Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal company.

Incineration: The recommended method of disposal for halogenated organic compounds is

incineration in a chemical incinerator equipped with an afterburner and scrubber.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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